Cas no 81000-09-1 (5(4H)-Oxazolone, 2-phenyl-4-[(2-pyrimidinylamino)methylene]-)

• Product Name: 5(4H)-Oxazolone, 2-phenyl-4-[(2-pyrimidinylamino)methylene]-
• CAS No: 81000-09-1
• MF: C₁₄H₁₀N₄O₂
• MW: 266.25480222702
• CID: 4197367
• PubChem ID: 135535980
• Update Time: 2025-06-08

5(4H)-Oxazolone, 2-phenyl-4-[(2-pyrimidinylamino)methylene]- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Oxazolone, 2-phenyl-4-[(2-pyrimidinylamino)methylene]-
• 2-PHENYL-4-[(2-PYRIMIDINYLAMINO)METHYLENE]-1,3-OXAZOL-5(4H)-ONE
• (4E)-2-phenyl-4-{[(pyrimidin-2-yl)amino]methylidene}-4,5-dihydro-1,3-oxazol-5-one
• SR-01000102119-1
• SR-01000102119
• 7F-921
• AKOS002090642
• 81000-09-1
• 2-phenyl-4-[(E)-pyrimidin-2-yliminomethyl]-1,3-oxazol-5-ol

• Inchi： 1S/C14H10N4O2/c19-13-11(9-17-14-15-7-4-8-16-14)18-12(20-13)10-5-2-1-3-6-10/h1-9,19H/b17-9+
• InChI Key： OXRBPAJDPHYOGL-RQZCQDPDSA-N
• SMILES： O1C(=C(/C=N/C2N=CC=CN=2)N=C1C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 266.08037557Da
• Monoisotopic Mass: 266.08037557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.4Ų

Additional information on 5(4H)-Oxazolone, 2-phenyl-4-[(2-pyrimidinylamino)methylene]-

2-Phenyl-4-[(2-Pyrimidinylamino)methylene]-5(4H)-Oxazolone (CAS No. 81000-09-1): A Comprehensive Overview

2-Phenyl-4-[(2-pyrimidinylamino)methylene]-5(4H)-oxazolone (CAS No. 81000-09-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This molecule belongs to the class of oxazolones, which are heterocyclic compounds characterized by a five-membered ring containing an oxygen and a nitrogen atom. The presence of a phenyl group and a pyrimidinylamino moiety further enhances its structural complexity and functional versatility.

The oxazolone scaffold is known for its diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The addition of the phenyl and pyrimidinylamino groups to the core structure of 2-phenyl-4-[(2-pyrimidinylamino)methylene]-5(4H)-oxazolone imparts additional functionalities that can modulate its pharmacological profile. Recent studies have highlighted the potential of this compound in various therapeutic areas, particularly in the treatment of inflammatory diseases and neurological disorders.

One of the key areas of research involving 2-phenyl-4-[(2-pyrimidinylamino)methylene]-5(4H)-oxazolone is its anti-inflammatory activity. Inflammation is a complex biological response involving immune cells, blood vessels, and molecular mediators. Compounds with anti-inflammatory properties can help mitigate the symptoms and progression of inflammatory diseases such as arthritis, asthma, and inflammatory bowel disease. Studies have shown that 2-phenyl-4-[(2-pyrimidinylamino)methylene]-5(4H)-oxazolone exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress.

Another significant area of interest is the compound's potential as an anticonvulsant agent. Epilepsy is a neurological disorder characterized by recurrent seizures, which can significantly impact the quality of life for affected individuals. Research has demonstrated that 2-phenyl-4-[(2-pyrimidinylamino)methylene]-5(4H)-oxazolone possesses anticonvulsant properties, likely due to its ability to modulate ion channels and neurotransmitter systems in the brain. This makes it a promising candidate for the development of new anticonvulsant drugs with improved efficacy and reduced side effects.

The pyrimidinylamino moiety in 2-phenyl-4-[(2-pyrimidinylamino)methylene]-5(4H)-oxazolone is particularly noteworthy for its role in enhancing the compound's biological activity. Pyrimidine derivatives are known for their broad spectrum of pharmacological activities, including antiviral, anticancer, and anti-inflammatory effects. The presence of this functional group in 2-phenyl-4-[(2-pyrimidinylamino)methylene]-5(4H)-oxazolone may contribute to its multifaceted therapeutic potential.

In addition to its pharmacological properties, 2-phenyl-4-[(2-pyrimidinylamino)methylene]-5(4H)-oxazolone has been studied for its synthetic accessibility and structural stability. The synthesis of this compound typically involves condensation reactions between appropriate starting materials, such as phenacyl bromide and pyrimidine derivatives. The ease of synthesis and modification makes it an attractive target for medicinal chemists seeking to develop novel drug candidates with optimized pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry have also contributed to our understanding of the molecular mechanisms underlying the biological activities of 2-phenyl-4-[(2-pyrimidinylamino)methylene]-5(4H)-oxazolone. Molecular docking studies have provided insights into the binding interactions between this compound and various target proteins, such as cyclooxygenase (COX) enzymes and ion channels. These findings have facilitated the rational design of more potent and selective analogs with enhanced therapeutic efficacy.

Despite its promising potential, further research is needed to fully elucidate the safety profile and clinical applications of 2-phenyl-4-[(2-pyrimidinylamino)methylene]-5(4H)-oxazolone. Preclinical studies have shown favorable results, but rigorous clinical trials are essential to validate its therapeutic benefits and assess any potential side effects or drug interactions. Ongoing investigations aim to optimize the formulation and delivery methods for this compound to ensure maximum efficacy and patient compliance.

In conclusion, 2-phenyl-4-[(2-pyrimidinylamino)methylene]-5(4H)-oxazolone (CAS No. 81000-09-1) represents a promising lead compound in the development of new therapeutic agents for various diseases. Its unique structural features, combined with its diverse biological activities, make it an attractive target for further research and development in medicinal chemistry. As our understanding of this compound continues to evolve, it holds great potential for improving patient outcomes and advancing medical treatments.